1-(4-Amino-3,5-dichlorophenyl)-2-[(2-methylpentan-2-yl)amino]ethanol

• IUPAC Name: 1-(4-amino-3,5-dichlorophenyl)-2-(2-methylpentan-2-ylamino)ethanol
• InChI: InChI=1S/C14H22Cl2N2O/c1-4-5-14(2,3)18-8-12(19)9-6-10(15)13(17)11(16)7-9/h6-7,12,18-19H,4-5,8,17H2,1-3H3
• InChI Key: KHXXYLDDCIKREX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)(C)NCC(C1=CC(=C(C(=C1)Cl)N)Cl)O
• Molecular Formula: C14H22Cl2N2O
• DSSTOX Substance ID: DTXSID50959276
• Molecular Weight: 305.2 g/mol
• CAS RN: 38339-23-0

Description

Clenhexerol is a chemical compound with the molecular formula C14H22Cl2N2O . It is known for its unique structure, which includes a 4-amino-3,5-dichlorophenyl group and a hexylaminoethanol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Clenhexerol typically involves the reaction of 4-amino-3,5-dichlorobenzyl alcohol with hexylamine under controlled conditions . The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pH, are optimized to achieve high yield and purity.

Industrial Production Methods

Industrial production of Clenhexerol follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and catalysts to ensure cost-effectiveness and efficiency. The reaction is monitored closely to maintain the desired product quality and to minimize impurities.

Chemical Reactions Analysis

Types of Reactions

Clenhexerol undergoes various chemical reactions, including:

Oxidation: Clenhexerol can be oxidized to form corresponding ketones or aldehydes under specific conditions.

Reduction: Reduction reactions can convert Clenhexerol into its corresponding alcohols or amines.

Substitution: Clenhexerol can undergo substitution reactions where the chlorine atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like sodium hydroxide (NaOH) and various alkyl halides are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of Clenhexerol can yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

Clenhexerol has a wide range of applications in scientific research, including:

Chemistry: Used as a reference standard in analytical chemistry for the determination of β-agonists in various samples.

Biology: Studied for its potential effects on biological systems, including its interaction with cellular receptors.

Medicine: Investigated for its potential therapeutic applications, particularly in respiratory conditions due to its β-agonist properties.

Industry: Utilized in the development of veterinary drugs and as a feed additive in the agricultural sector.

Mechanism of Action

Clenhexerol exerts its effects primarily through its action as a β-agonist . It binds to β-adrenergic receptors, leading to the activation of adenylyl cyclase and an increase in cyclic adenosine monophosphate (cAMP) levels. This cascade results in the relaxation of smooth muscle tissues, particularly in the bronchioles, making it useful in treating respiratory conditions .

Comparison with Similar Compounds

Similar Compounds

Clenbuterol: Another β-agonist with similar bronchodilator properties.

Salbutamol: A widely used β-agonist for asthma treatment.

Terbutaline: Another β-agonist used for respiratory conditions.

Uniqueness of Clenhexerol

Clenhexerol is unique due to its specific chemical structure, which includes a hexylaminoethanol moiety. This structure imparts distinct pharmacological properties, making it a valuable compound for research and industrial applications .